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Compound of Interest

Compound Name: Undecane

Cat. No.: B072203

Essential Guide to Safely Handling Undecane

For researchers and professionals in scientific fields, the proper handling of chemical reagents
Is paramount for ensuring laboratory safety and environmental responsibility. This guide
provides comprehensive, step-by-step procedures for the safe use, storage, and disposal of
undecane, a straight-chain alkane commonly used in organic synthesis and gas
chromatography.

Undecane: Key Properties

Undecane is a colorless, combustible liquid.[1][2] Understanding its physical and chemical
properties is the first step toward safe handling.
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Property

Value

Chemical Formula

C11H24

Molar Mass 156.31 g/mol [1]
Appearance Colorless liquid[1][3][4]
Odor Gasoline-like to odorless[3]
Boiling Point 196 °C (385 °F)[3][5]
Melting Point -26 °C (-15 °F)[3][5]

Flash Point 65 °C (149 °F)[6]

Density 0.740 g/mL at 20 °CJ[5]

Vapor Density

5.4 (Heavier than air)[2]

Solubility in Water

Insoluble[1][2]

Autoignition Temperature

201.85 °C (395.33 °F) (estimated)[6]

Personal Protective Equipment (PPE)

When handling undecane, a comprehensive selection of personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

o Eye and Face Protection: Always wear chemical safety goggles or a face shield to protect

against splashes.[7]

e Hand Protection: Use chemical-resistant gloves.[8] Suitable materials include butyl rubber,

Viton, or fluorine rubber.[7] The appropriate glove choice for a specific workplace should be

confirmed with the glove manufacturer.[6]

o Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhaling vapors.[7][8] If ventilation is inadequate or there's a risk of aerosol formation, a

NIOSH-approved respirator is necessary.[6][9] For situations with potential for uncontrolled

release or unknown exposure levels, a positive-pressure, air-supplying respirator should be

used.[6]
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o Protective Clothing: A lab coat is the minimum requirement.[9] For larger quantities or tasks
with a higher risk of splashing, flame-retardant protective clothing and footwear designed to
protect against chemicals are recommended.[6]

Operational Plans: Handling and Storage

Adherence to a strict operational protocol is crucial for the safe handling of undecane.

Preparation and Handling Protocol

* Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for undecane.

o Ensure Proper Ventilation: All work with undecane should be conducted in a well-ventilated
area, such as a chemical fume hood.[7]

o Eliminate Ignition Sources: Undecane is a combustible liquid.[6] Keep it away from heat,
sparks, open flames, and hot surfaces.[6][10] Smoking is strictly prohibited in the handling
area.[6] Use explosion-proof electrical and ventilating equipment.[10]

» Grounding: To prevent static discharge, which can ignite vapors, ground and bond all
containers and receiving equipment.[10][11] Use only non-sparking tools.[10]

e Avoid Aerosol Formation: Handle the liquid carefully to avoid creating aerosols or mists.[6]

o General Hygiene: Do not eat, drink, or smoke in the work area.[10] Wash hands thoroughly
after handling undecane and before breaks.[6][10]

Storage Protocol

» Store undecane in a tightly closed container in a cool, dry, and well-ventilated area.[1][10]
» Containers must be kept upright to prevent leakage.[6]

o Store away from incompatible materials, such as strong oxidizing agents (e.g., nitric acid,
chlorates, peroxides).[2][12]

e The storage area should be clearly labeled, and access should be restricted.
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Emergency and Disposal Plans
Spill Response Protocol

Isolate the Area: Immediately evacuate non-essential personnel and eliminate all ignition
sources from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite
to contain the spill.[6] Do not allow the spill to enter drains or waterways.[6]

Collect Absorbent Material: Use clean, non-sparking tools to collect the absorbed material.[2]

Package for Disposal: Place the collected material into a suitable, closed, and properly
labeled container for disposal.[6]

First Aid Measures

If Swallowed: Do NOT induce vomiting.[6] Immediately call a poison center or doctor.[6] Due
to the risk of aspiration into the lungs, which can be fatal, this is a medical emergency.[6][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[10] If irritation persists, seek medical attention.[6]

Skin Contact: Remove contaminated clothing immediately and rinse the affected skin area
with plenty of water.[6][13]

Inhalation: Move the person to fresh air.[7] If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[7]

Disposal Plan

The disposal of undecane and any contaminated materials must be handled with care to

protect the environment.

Waste Classification: Undecane waste is considered hazardous waste.[8] This includes
unused product and any materials contaminated with it (e.g., absorbent materials, gloves,
empty containers).[8]
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e Segregation and Collection: Collect undecane waste in a designated, properly sealed, and

labeled hazardous waste container.

e Licensed Disposal: Do not pour undecane down the drain or dispose of it in regular trash.[7]
[8] Arrange for a licensed hazardous waste disposal company to collect and manage the
waste in accordance with all local, state, and federal regulations.[6][9]

o Container Decontamination: Empty containers should be treated as hazardous waste unless

they are properly triple-rinsed.

Undecane Handling Workflow
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Safe Undecane Handling Workflow
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Caption: Logical workflow for the safe handling of undecane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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